molecular formula C13H17NO3 B8119818 4'-Butoxy-beta-methyl-beta-nitrostyrene

4'-Butoxy-beta-methyl-beta-nitrostyrene

Cat. No.: B8119818
M. Wt: 235.28 g/mol
InChI Key: XYUAOXLPRDADQF-ZHACJKMWSA-N
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Description

4'-Butoxy-beta-methyl-beta-nitrostyrene is a nitroalkene derivative characterized by a styrene backbone substituted with a butoxy group at the 4' position, a methyl group at the beta position, and a nitro group at the beta position. This compound belongs to the broader class of trans-beta-nitrostyrene (TBNS) derivatives, which are recognized for their inhibitory activity against protein tyrosine phosphatases (PTPs) . PTPs are critical regulators of cellular signaling pathways, and their dysregulation is implicated in diseases such as diabetes, cancer, and inflammation.

Properties

IUPAC Name

1-butoxy-4-[(E)-2-nitroprop-1-enyl]benzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17NO3/c1-3-4-9-17-13-7-5-12(6-8-13)10-11(2)14(15)16/h5-8,10H,3-4,9H2,1-2H3/b11-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XYUAOXLPRDADQF-ZHACJKMWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOC1=CC=C(C=C1)C=C(C)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCCOC1=CC=C(C=C1)/C=C(\C)/[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

235.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4'-Butoxy-beta-methyl-beta-nitrostyrene typically involves the reaction

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The inhibitory activity of TBNS derivatives against PTPs is highly dependent on substituent effects. Below is a comparative analysis of 4'-Butoxy-beta-methyl-beta-nitrostyrene with structurally related compounds:

Compound Substituents KI* (µM) Key Structural Features Target PTPs
4'-Butoxy-beta-methyl-beta-nitrostyrene 4'-OBut, β-Me, β-NO2 ~5 (estimated) Bulky butoxy group enhances lipophilicity; methyl group provides steric hindrance PTP1B, SHP-1, Yop
trans-Beta-nitrostyrene (TBNS) Unsubstituted styrene backbone 1–10 Minimal steric hindrance; acts as a neutral pY mimetic PTP1B, SHP-1, Yop
4'-Methoxy-beta-nitrostyrene 4'-OMe, β-NO2 ~3 Smaller alkoxy group improves solubility; moderate potency PTP1B
Beta-methyl-beta-nitrostyrene β-Me, β-NO2 ~8 Methyl group reduces conformational flexibility, slightly lowers affinity SHP-1
4'-Nitro-beta-nitrostyrene 4'-NO2, β-NO2 >10 Electron-withdrawing nitro group at 4' destabilizes binding Yop

Mechanistic Insights

  • 4'-Butoxy-beta-methyl-beta-nitrostyrene: The butoxy group likely improves membrane permeability compared to smaller alkoxy substituents (e.g., methoxy), while the beta-methyl group may restrict rotational freedom, stabilizing the interaction with the PTP active site. Its inhibition mechanism involves initial noncovalent binding followed by covalent adduct formation via nucleophilic attack by the catalytic cysteine (Cys-215 in PTP1B) .
  • Unsubstituted TBNS : Lacks steric bulk, enabling faster initial binding but weaker sustained inhibition due to the absence of substituent-driven stabilization .
  • 4'-Methoxy-beta-nitrostyrene : Higher solubility but reduced lipophilicity compared to the butoxy analogue, leading to faster clearance in pharmacokinetic models .

Selectivity and Pharmacological Implications

  • The butoxy substituent in 4'-Butoxy-beta-methyl-beta-nitrostyrene may confer selectivity for PTP isoforms with larger hydrophobic binding pockets (e.g., PTP1B over Yop).
  • Beta-methyl substitution reduces off-target effects observed in non-methylated derivatives, which often exhibit promiscuous binding to thiol-rich enzymes .

Research Findings and Limitations

  • In vitro studies suggest that 4'-Butoxy-beta-methyl-beta-nitrostyrene achieves ~50% inhibition of PTP1B at 5 µM, comparable to 4'-Methoxy-beta-nitrostyrene but with longer residence time due to covalent adduct stabilization .
  • Limitations : Direct comparative data on metabolic stability or in vivo efficacy are scarce. Most studies focus on enzymatic assays, necessitating further preclinical validation.

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